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Compound of Interest

6-Chloro-2-fluoro-3-
Compound Name:

iodobenzaldehyde
CAS No.: 1449008-04-1
Cat. No.: B1431660

Get Quote

Structural Characterization, Synthesis, and
Chemoselective Utility
Executive Summary

6-Chloro-2-fluoro-3-iodobenzaldehyde (CAS 1449008-04-1) represents a high-value
"scaffold" intermediate in modern medicinal chemistry. Its utility stems not merely from its
halogenated core, but from the distinct reactivity hierarchy of its substituents (I > CHO > Cl >
F). This hierarchy enables orthogonal functionalization, allowing researchers to sequentially
modify the ring system without protecting groups.

This guide provides the definitive molecular weight data, a validated synthetic workflow via
Directed Ortho Metalation (DoM), and protocols for its chemoselective application in cross-
coupling reactions.

Part 1: Physicochemical Profile & Molecular Weight[1][2]
[3]
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For precise stoichiometry in drug discovery, distinguishing between Average Molecular Weight

(for bulk calculations) and Monoisotopic Mass (for Mass Spectrometry identification) is critical.

Table 1: Quantitative Specifications

Property Value Technical Note
Molecular Formula C7HsCIFIO Halogen-rich core
) Use for molarity/stoichiometry
Average Molecular Weight 284.45 g/mol )
calculations
) ) Base peak (M%) in High-Res
Monoisotopic Mass 283.8902 Da
MS
Significant peak due to 37Cl
Exact Mass (M+2) 285.8872 Da isotope (approx. 32%
abundance)
CAS Number 1449008-04-1 Primary identifier
) Lipophilic; requires non-polar
LogP (Predicted) ~3.1

solvents (DCM, THF)

Isotopic Distribution Logic

In Mass Spectrometry (LC-MS/GC-MS), this molecule exhibits a characteristic isotopic

envelope due to Chlorine.
e Peak A (283.9): Contains 3°Cl.

e Peak B (285.9): Contains 3’Cl.

o Ratio: The intensity ratio of A:B will be approximately 3:1, serving as a rapid confirmation of

the chlorine atom's presence during QC.

Part 2: Synthetic Methodology (Directed Ortho

Metalation)[5]

The synthesis of 6-Chloro-2-fluoro-3-iodobenzaldehyde is non-trivial due to the risk of

"halogen dance" (base-catalyzed halogen migration) or benzyne formation. The most robust
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protocol utilizes Directed Ortho Metalation (DoM) starting from commercially available 2-chloro-
6-fluorobenzaldehyde.

Mechanistic Rationale

e Protection: The aldehyde moiety is electrophilic and must be masked (e.g., as an acetal or
oxazolidine) to prevent nucleophilic attack by the lithiating base.

« Lithiation: Fluorine is a potent Ortho-Directing Group (ODG) due to its strong inductive effect.
It directs the lithium base (LiITMP or LDA) to the C3 position.

e Quench: lodine is introduced as an electrophile.

Workflow Diagram (DOT)

The following diagram illustrates the critical path for synthesis and the requisite temperature
controls.
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Figure 1: Synthetic pathway utilizing Fluorine-directed lithiation to install lodine regioselectively
at C3.

Detailed Protocol (Self-Validating)

o Protection: Reflux 2-chloro-6-fluorobenzaldehyde (1.0 eq) with N,N'-dimethylethylenediamine
(1.1 eq) in toluene with a Dean-Stark trap. Monitor by NMR until the aldehyde proton (10.3
ppm) disappears.

e Lithiation (Critical Step):

o Cool the protected intermediate in anhydrous THF to -78°C.
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o Add LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) dropwise. Why LITMP? It is bulkier than
LDA and less likely to cause nucleophilic attack on the aromatic ring or halogen
scrambling.

o Sitir for 1 hour at -78°C.

e Quench: Add a solution of lodine (I2) in THF. Allow to warm to room temperature.

o Hydrolysis: Treat with 2M HCI to cleave the protecting group and regenerate the aldehyde.

Part 3: Chemoselective Utility in Drug Discovery

This molecule is a "linchpin” for diversity-oriented synthesis. The reactivity difference between
the C-I, C-Cl, and C-F bonds allows for sequential cross-coupling.

Reactivity Hierarchy

» C-lI Bond (C3): Most reactive. Undergoes Oxidative Addition with Pd(0) at room temperature.
o Aldehyde (C1): Electrophilic. Reactive toward reductive amination or olefination.

e C-Cl Bond (C6): Less reactive. Requires specialized ligands (e.g., Buchwald biaryl
phosphines) or higher temperatures.

e C-F Bond (C2): Generally inert to Pd-catalysis but susceptible to SnAr (Nucleophilic Aromatic
Substitution) if the ring is electron-deficient.

Application Logic Diagram

6-Chloro-2-fluoro-
3-iodobenzaldehyde

Selectively targets C3-I
(Room Temp)

Targets C1-CHO
Orthogonal to Halogens)

Reaction C: SNAr Displacement
(Nucleophile displaces Fluorine)

Targets C2-F
Requires strong Nuc)

Reaction A: Suzuki Coupling Reaction B: Reductive Amination
(Boronic Acid + Pd(PPh3)4) (Amine + NaBH(OACc)3)
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Figure 2: Orthogonal reactivity map. Note that Suzuki coupling at C3 can be performed without
affecting the C-Cl bond.

Part 4: Analytical Validation

To validate the identity of the synthesized or purchased material, rely on the following
spectroscopic signatures.

1. *H NMR (Proton NMR):
o Aldehyde Proton: Look for a singlet or doublet (due to F-coupling) at ~10.2 - 10.4 ppm.
o Aromatic Protons: Two distinct signals.

o H4: Doublet of doublets (coupling with F and H5).

o H5: Doublet of doublets (coupling with H4).

o Note: The coupling constants (

) will confirm the ortho relationship between H4 and H5.

2. F NMR (Fluorine NMR):
o Expect a single signal around -110 to -120 ppm.

o The multiplicity of this peak (splitting by H4 and possibly the aldehyde proton) confirms the
substitution pattern.

3. Mass Spectrometry (QC Check):
e Inject sample in MeOH/Water.
e Scan Mode: Positive (M+H) or Negative (depending on ionization source).

o Pass Criteria: Observation of the 283.9/285.9 doublet pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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